Cas no 93385-01-4 (1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol)

1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol structure
93385-01-4 structure
Product Name:1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol
CAS No:93385-01-4
MF:C27H52O10
MW:536.695790290833
CID:886984
PubChem ID:44152717
Update Time:2025-04-19

1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol
    • 2-hydroxypropane-1,2,3-tricarboxylic acid,3-octadecoxypropane-1,2-diol
    • EINECS 297-318-7
    • 93385-01-4
    • DTXSID30918467
    • 2-Hydroxypropane-1,2,3-tricarboxylic acid--3-(octadecyloxy)propane-1,2-diol (1/1)
    • Inchi: 1S/C21H44O3.C6H8O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23)19-22;7-3(8)1-6(13,5(11)12)2-4(9)10/h21-23H,2-20H2,1H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
    • InChI Key: JFANXGGDEPPORV-UHFFFAOYSA-N
    • SMILES: O(CC(CO)O)CCCCCCCCCCCCCCCCCC.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 536.356
  • Monoisotopic Mass: 536.356
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 25
  • Complexity: 449
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 182A^2
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